Cas no 2228468-61-7 ({3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine
• CAS No: 2228468-61-7
• MF: C₁₅H₂₀F₂N₂
• MW: 266.329510688782
• CID: 6541412
• PubChem ID: 165855526
• Update Time: 2025-07-19

{3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine
• 2228468-61-7
• {3,3-difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclobutyl}methanamine
• EN300-1962693

• Inchi： 1S/C15H20F2N2/c16-15(17)9-14(10-15,11-18)12-3-5-13(6-4-12)19-7-1-2-8-19/h3-6H,1-2,7-11,18H2
• InChI Key： NRQNAMLBTALNAG-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2)N2CCCC2)(CN)C1)F

Computed Properties

• Exact Mass: 266.15945497g/mol
• Monoisotopic Mass: 266.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Additional information on {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine (CAS No. 2228468-61-7)

{3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine (CAS No. 2228468-61-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as substituted cyclobutylamines, which have shown promising therapeutic potential in various biological systems. The unique structural features of this compound, including the difluoro substitution and the pyrrolidine moiety, contribute to its distinct pharmacological properties and biological activities.

The chemical structure of {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine is characterized by a cyclobutane ring with two fluorine atoms at the 3-position and a phenyl ring substituted with a pyrrolidine group at the 4-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These attributes make it an attractive candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have explored the pharmacological profile of {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine. One notable area of research has been its potential as a modulator of neurotransmitter systems. Specifically, this compound has been shown to interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. Preclinical studies have demonstrated that {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine exhibits potent and selective agonist activity at the 5-HT_2A receptor, suggesting its potential as a therapeutic agent for conditions such as depression and anxiety disorders.

In addition to its effects on serotonin receptors, {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine has also been investigated for its impact on other neurotransmitter systems. For instance, it has been found to modulate dopamine receptors, particularly the D₂ receptor, which is implicated in motor control and reward pathways. This dual action on both serotonin and dopamine receptors may provide a broader therapeutic window for treating complex neurological disorders such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low potential for drug-drug interactions enhances its safety profile and reduces the risk of adverse effects when used in combination with other medications.

Clinical trials are currently underway to evaluate the safety and efficacy of {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine in human subjects. Early-phase trials have demonstrated that this compound is well-tolerated at therapeutic doses and has shown promising preliminary results in improving symptoms associated with various neurological disorders. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, {3,3-difluoro-1-4-(pyrrolidin-1-yl)phenylcyclobutyl}methanamine (CAS No. 2228468-61-7) represents a promising candidate for the development of novel therapeutics targeting neurotransmitter systems. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation in preclinical and clinical settings. As research continues to advance our understanding of this compound's biological activities and therapeutic applications, it holds significant potential to improve the treatment landscape for various neurological disorders.